Cas no 1895061-49-0 (4-(2-Chloro-3,6-difluorophenyl)butan-1-amine)

• Product Name: 4-(2-Chloro-3,6-difluorophenyl)butan-1-amine
• CAS No: 1895061-49-0
• MF: C₁₀H₁₂ClF₂N
• MW: 219.65878868103
• CID: 5779493
• PubChem ID: 117313634
• Update Time: 2025-05-23

4-(2-Chloro-3,6-difluorophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloro-3,6-difluorophenyl)butan-1-amine
• 1895061-49-0
• EN300-1997775
• 4-(2-Chloro-3,6-difluorophenyl)butan-1-amine

• Inchi： 1S/C10H12ClF2N/c11-10-7(3-1-2-6-14)8(12)4-5-9(10)13/h4-5H,1-3,6,14H2
• InChI Key： PJWCOPCAFOMSLX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1CCCCN)F)F

Computed Properties

• Exact Mass: 219.0626334g/mol
• Monoisotopic Mass: 219.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 4-(2-Chloro-3,6-difluorophenyl)butan-1-amine

Professional Introduction to 4-(2-Chloro-3,6-difluorophenyl)butan-1-amine (CAS No. 1895061-49-0)

4-(2-Chloro-3,6-difluorophenyl)butan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1895061-49-0, has garnered considerable attention due to its potential applications in drug development and molecular research. The presence of both chloro and fluoro substituents in its aromatic ring imparts distinct reactivity and binding capabilities, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 4-(2-Chloro-3,6-difluorophenyl)butan-1-amine consists of a butan-1-amine moiety attached to a phenyl ring substituted with chlorine and fluorine atoms. This arrangement not only influences its chemical behavior but also enhances its suitability for various biochemical interactions. The compound's dual halogenation provides multiple sites for functionalization, enabling the synthesis of more complex derivatives with tailored properties.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated aromatic compounds due to their improved metabolic stability and bioavailability. 4-(2-Chloro-3,6-difluorophenyl)butan-1-amine exemplifies this trend, as it exhibits promising characteristics for use in medicinal chemistry. Its ability to act as a building block in the synthesis of novel drugs has been highlighted in several cutting-edge studies.

One of the most compelling aspects of this compound is its role in the development of targeted therapeutics. Researchers have leveraged its structural features to design molecules that interact selectively with specific biological targets. For instance, studies have demonstrated its utility in creating inhibitors for enzymes involved in inflammatory pathways. The chloro and fluoro groups enhance binding affinity by participating in hydrogen bonding and hydrophobic interactions, respectively.

The synthesis of 4-(2-Chloro-3,6-difluorophenyl)butan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are crucial for ensuring that the final product meets the stringent standards required for pharmaceutical applications.

Recent advancements in computational chemistry have further enhanced the understanding of this compound's properties. Molecular modeling studies have revealed insights into its binding modes and interaction dynamics with biological targets. These simulations have been instrumental in guiding the design of more effective derivatives with improved pharmacokinetic profiles.

The potential applications of 4-(2-Chloro-3,6-difluorophenyl)butan-1-amine extend beyond drug development. It has shown promise as a key intermediate in materials science, particularly in the synthesis of advanced polymers and coatings. The unique electronic properties imparted by the halogen substituents make it an attractive candidate for developing novel functional materials.

In conclusion, 4-(2-Chloro-3,6-difluorophenyl)butan-1-amine (CAS No. 1895061-49-0) represents a cornerstone compound in modern chemical research. Its versatile structure and reactivity make it indispensable in pharmaceutical synthesis and materials science. As ongoing research continues to uncover new applications, this compound is poised to play an increasingly pivotal role in advancing scientific and industrial innovations.